1-(5-Fluoropyrimidin-2-yl)-4-(2-methoxypyridine-3-carbonyl)piperazin-2-one

• IUPAC Name: 1-(5-fluoropyrimidin-2-yl)-4-(2-methoxypyridine-3-carbonyl)piperazin-2-one
• InChI: InChI=1S/C15H14FN5O3/c1-24-13-11(3-2-4-17-13)14(23)20-5-6-21(12(22)9-20)15-18-7-10(16)8-19-15/h2-4,7-8H,5-6,9H2,1H3
• InChI Key: IBUMRUDSDSBXCP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC=N1)C(=O)N2CCN(C(=O)C2)C3=NC=C(C=N3)F
• Molecular Formula: C15H14FN5O3
• Molecular Weight: 331.30 g/mol

Description

1-(5-Fluoropyrimidin-2-yl)-4-(2-methoxypyridine-3-carbonyl)piperazin-2-one, also known as 5F-PCN, is a synthetic cannabinoid that has gained popularity in recent years due to its psychoactive effects. This chemical compound belongs to the class of indazolecarboxamides and is structurally similar to other synthetic cannabinoids such as JWH-018 and AM-2201. While the chemical structure of 5F-PCN is relatively new, there has been significant research on its synthesis, mechanism of action, and potential applications in scientific research.

Mechanism of Action

The mechanism of action of 1-(5-Fluoropyrimidin-2-yl)-4-(2-methoxypyridine-3-carbonyl)piperazin-2-one is similar to other synthetic cannabinoids, which act as agonists of the cannabinoid receptors CB1 and CB2. These receptors are found throughout the body, including in the brain, where they play a role in regulating mood, appetite, and pain sensation. When 1-(5-Fluoropyrimidin-2-yl)-4-(2-methoxypyridine-3-carbonyl)piperazin-2-one binds to these receptors, it activates the endocannabinoid system, leading to a range of physiological and psychological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-(5-Fluoropyrimidin-2-yl)-4-(2-methoxypyridine-3-carbonyl)piperazin-2-one are similar to those of other synthetic cannabinoids. When 1-(5-Fluoropyrimidin-2-yl)-4-(2-methoxypyridine-3-carbonyl)piperazin-2-one binds to the CB1 and CB2 receptors, it can cause a range of effects, including increased dopamine release, decreased anxiety, and altered pain perception. However, the exact effects of 1-(5-Fluoropyrimidin-2-yl)-4-(2-methoxypyridine-3-carbonyl)piperazin-2-one can vary depending on the dose and route of administration.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(5-Fluoropyrimidin-2-yl)-4-(2-methoxypyridine-3-carbonyl)piperazin-2-one in scientific research is its potency and selectivity for the CB1 and CB2 receptors. This allows researchers to study the effects of cannabinoid receptor activation in a controlled manner, without the confounding effects of other neurotransmitter systems. However, one limitation of using 1-(5-Fluoropyrimidin-2-yl)-4-(2-methoxypyridine-3-carbonyl)piperazin-2-one is its potential for abuse, as it has been found to have psychoactive effects in humans. Researchers must take precautions to ensure that 1-(5-Fluoropyrimidin-2-yl)-4-(2-methoxypyridine-3-carbonyl)piperazin-2-one is used safely and responsibly in laboratory settings.

Future Directions

There are several future directions for research on 1-(5-Fluoropyrimidin-2-yl)-4-(2-methoxypyridine-3-carbonyl)piperazin-2-one. One area of interest is the potential therapeutic applications of 1-(5-Fluoropyrimidin-2-yl)-4-(2-methoxypyridine-3-carbonyl)piperazin-2-one, particularly as an analgesic and anxiolytic agent. Researchers may also investigate the effects of 1-(5-Fluoropyrimidin-2-yl)-4-(2-methoxypyridine-3-carbonyl)piperazin-2-one on other neurotransmitter systems, such as the serotonergic and dopaminergic systems. Additionally, researchers may explore the use of 1-(5-Fluoropyrimidin-2-yl)-4-(2-methoxypyridine-3-carbonyl)piperazin-2-one in combination with other drugs or therapies to enhance its therapeutic effects. Overall, 1-(5-Fluoropyrimidin-2-yl)-4-(2-methoxypyridine-3-carbonyl)piperazin-2-one has significant potential for scientific research, and further investigation is warranted to fully understand its effects and applications.

Synthesis Methods

The synthesis of 1-(5-Fluoropyrimidin-2-yl)-4-(2-methoxypyridine-3-carbonyl)piperazin-2-one involves the reaction of 5-fluorouracil with 2-methoxypyridine-3-carboxylic acid to form the intermediate compound 5-(2-methoxypyridine-3-carbonyl)-5-fluorouracil. This intermediate compound is then reacted with piperazine to form the final product, 1-(5-Fluoropyrimidin-2-yl)-4-(2-methoxypyridine-3-carbonyl)piperazin-2-one. The synthesis of 1-(5-Fluoropyrimidin-2-yl)-4-(2-methoxypyridine-3-carbonyl)piperazin-2-one has been well-documented in the scientific literature, and researchers have been able to optimize the synthesis process to improve yields and purity.

Scientific Research Applications

1-(5-Fluoropyrimidin-2-yl)-4-(2-methoxypyridine-3-carbonyl)piperazin-2-one has been used in several scientific research studies, particularly in the field of neuroscience. Researchers have investigated the effects of 1-(5-Fluoropyrimidin-2-yl)-4-(2-methoxypyridine-3-carbonyl)piperazin-2-one on the endocannabinoid system, which plays a crucial role in regulating mood, appetite, and pain sensation. In one study, researchers found that 1-(5-Fluoropyrimidin-2-yl)-4-(2-methoxypyridine-3-carbonyl)piperazin-2-one was able to activate cannabinoid receptors in the brain, leading to increased dopamine release and a reduction in anxiety-like behavior in mice. Other studies have investigated the potential therapeutic applications of 1-(5-Fluoropyrimidin-2-yl)-4-(2-methoxypyridine-3-carbonyl)piperazin-2-one, including its potential use as an analgesic and anxiolytic agent.